Cas no 1807025-75-7 (1-Bromo-2,4-diamino-6-fluorobenzene)

• Product Name: 1-Bromo-2,4-diamino-6-fluorobenzene
• CAS No: 1807025-75-7
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• CID: 4973363
• Update Time: 2025-10-28

1-Bromo-2,4-diamino-6-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-diamino-6-fluorobenzene
• 4-bromo-5-fluorobenzene-1,3-diamine

• Inchi： 1S/C6H6BrFN2/c7-6-4(8)1-3(9)2-5(6)10/h1-2H,9-10H2
• InChI Key： BQWWIKARDRYAKE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 1.4
• Topological Polar Surface Area: 52

Additional information on 1-Bromo-2,4-diamino-6-fluorobenzene

Recent Advances in the Application of 1-Bromo-2,4-diamino-6-fluorobenzene (CAS: 1807025-75-7) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-2,4-diamino-6-fluorobenzene (CAS: 1807025-75-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This halogenated aniline derivative serves as a critical building block in the synthesis of various bioactive molecules, particularly in the design of kinase inhibitors and fluorescent probes. Recent studies have highlighted its role in facilitating selective modifications of biomolecules, enabling researchers to explore novel therapeutic targets and diagnostic tools.

One of the most notable applications of 1-Bromo-2,4-diamino-6-fluorobenzene is its incorporation into the synthesis of covalent kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective EGFR inhibitors, where the bromo and fluoro substituents were instrumental in achieving high binding affinity and specificity. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in targeted cancer therapies.

In addition to its role in drug design, 1-Bromo-2,4-diamino-6-fluorobenzene has been employed in the development of fluorescent labeling agents. Researchers at the University of Cambridge recently utilized this compound to create a novel class of pH-sensitive probes for intracellular imaging. The probes exhibited exceptional stability and sensitivity in physiological pH ranges, making them valuable tools for studying cellular processes in real-time. This advancement was detailed in a 2024 Nature Chemical Biology publication, which also highlighted the compound's compatibility with click chemistry for further functionalization.

The synthetic accessibility of 1-Bromo-2,4-diamino-6-fluorobenzene has also been a focus of recent research. A team at MIT developed an optimized two-step synthesis protocol that improved the overall yield to 78% while reducing hazardous byproducts. This methodological breakthrough, published in Organic Process Research & Development, addresses previous challenges in large-scale production and enhances the compound's feasibility for industrial applications.

Looking forward, the unique chemical properties of 1-Bromo-2,4-diamino-6-fluorobenzene position it as a promising candidate for emerging areas such as PROTAC (Proteolysis Targeting Chimera) development and bioorthogonal chemistry. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for neurodegenerative and inflammatory diseases. As research continues to uncover new applications, this molecule is expected to play an increasingly important role in advancing chemical biology and pharmaceutical sciences.